Cas no 2229300-34-7 (tert-butyl N-2-(3-methoxyazetidin-3-yl)ethyl-N-(propan-2-yl)carbamate)

• Product Name: tert-butyl N-2-(3-methoxyazetidin-3-yl)ethyl-N-(propan-2-yl)carbamate
• CAS No: 2229300-34-7
• MF: C₁₄H₂₈N₂O₃
• MW: 272.383724212646
• CID: 5819608
• PubChem ID: 165704504
• Update Time: 2025-07-18

tert-butyl N-2-(3-methoxyazetidin-3-yl)ethyl-N-(propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-methoxyazetidin-3-yl)ethyl-N-(propan-2-yl)carbamate
• 2229300-34-7
• tert-butyl N-[2-(3-methoxyazetidin-3-yl)ethyl]-N-(propan-2-yl)carbamate
• EN300-1883766

• Inchi： 1S/C14H28N2O3/c1-11(2)16(12(17)19-13(3,4)5)8-7-14(18-6)9-15-10-14/h11,15H,7-10H2,1-6H3
• InChI Key： AUQUVZRGODECAU-UHFFFAOYSA-N
• SMILES： O(C)C1(CCN(C(=O)OC(C)(C)C)C(C)C)CNC1

Computed Properties

• Exact Mass: 272.20999276g/mol
• Monoisotopic Mass: 272.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl N-2-(3-methoxyazetidin-3-yl)ethyl-N-(propan-2-yl)carbamate

Comprehensive Overview of tert-butyl N-2-(3-methoxyazetidin-3-yl)ethyl-N-(propan-2-yl)carbamate (CAS No. 2229300-34-7)

In the rapidly evolving field of pharmaceutical and organic chemistry, tert-butyl N-2-(3-methoxyazetidin-3-yl)ethyl-N-(propan-2-yl)carbamate (CAS No. 2229300-34-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to in abbreviated forms by researchers, belongs to the class of carbamate derivatives, which are widely studied for their versatility in drug design and synthesis. The presence of both azetidine and methoxy functional groups in its structure makes it a valuable intermediate for developing novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and enzyme inhibition.

The molecular formula of this compound reflects its complex yet strategically designed architecture, which enables interactions with biological targets. Researchers frequently explore its synthetic pathways, focusing on optimizing yield and purity for industrial-scale production. Recent trends in green chemistry have also spurred interest in developing eco-friendly synthesis methods for such intermediates, aligning with global sustainability goals. Additionally, the compound's solubility and stability under various conditions are critical parameters investigated in preclinical studies.

One of the most searched questions regarding CAS No. 2229300-34-7 revolves around its role in peptide coupling reactions and protecting group strategies. The tert-butyl carbamate (Boc) group in its structure is particularly noteworthy, as it serves as a temporary protecting group for amines during multi-step syntheses—a technique widely employed in peptide drug development. This feature has made the compound a staple in laboratories working on bioconjugation and prodrug formulations.

Another hot topic tied to this compound is its potential in targeted drug delivery systems. The 3-methoxyazetidin-3-yl moiety may enhance membrane permeability, a property highly sought after in blood-brain barrier (BBB) penetration studies. As neurodegenerative diseases like Alzheimer's and Parkinson's remain focal points of medical research, derivatives of this compound are being screened for their ability to modulate neurotransmitter receptors or protein aggregates.

From a commercial perspective, suppliers and manufacturers of tert-butyl N-2-(3-methoxyazetidin-3-yl)ethyl-N-(propan-2-yl)carbamate emphasize its high purity grades (>98%) to meet the stringent requirements of Good Manufacturing Practice (GMP) facilities. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to validate its identity and quality. The compound's storage conditions—typically under inert atmospheres at low temperatures—are also frequently discussed to ensure long-term stability.

In summary, CAS No. 2229300-34-7 represents a multifaceted building block with broad relevance in modern medicinal chemistry. Its applications span from small-molecule drug discovery to biomaterials engineering, making it a subject of continuous exploration. As the scientific community delves deeper into structure-activity relationships (SAR), this compound is poised to play a pivotal role in addressing unmet medical needs through innovative chemical design.